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Compound of Interest

Compound Name:
3-[(3-Amino-3-

oxopropyl)dithio]propanamide

Cat. No.: B085702 Get Quote

Essential Safety and Handling Guide for 3-[(3-
Amino-3-oxopropyl)dithio]propanamide
This guide provides immediate and essential safety, operational, and disposal information for

researchers, scientists, and drug development professionals handling 3-[(3-Amino-3-
oxopropyl)dithio]propanamide (CAS No. 1002-19-3). The following procedures are critical for

ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
Due to the presence of dithiol and amide functional groups, a stringent PPE protocol is

mandatory to prevent skin and eye contact, inhalation, and ingestion.[1][2][3]
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PPE Category Item Specifications

Engineering Controls Chemical Fume Hood

All handling of 3-[(3-Amino-3-

oxopropyl)dithio]propanamide

must be conducted in a

certified chemical fume hood to

control potential vapors and

odors.[4]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

recommended. Always inspect

gloves for integrity before use

and wash hands thoroughly

after handling.[1][5][6]

Eye and Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields to

protect against splashes.[1][5]

[7] A face shield may be

necessary for larger quantities

or when there is a significant

splash risk.[8][9]

Skin and Body Protection Laboratory Coat

A full-length, long-sleeved lab

coat should be worn to protect

against skin exposure.[1][7]

Respiratory Protection Respirator

If working outside of a fume

hood or if dust or aerosols are

generated, use a NIOSH-

approved respirator.[1]

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining chemical integrity and ensuring a safe

laboratory environment.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure that an eyewash station and safety shower are

accessible.[1] Prepare all necessary equipment and reagents within the chemical fume hood.

Weighing and Transfer: Handle the solid chemical carefully to avoid generating dust.[10] Use

non-sparking tools for transfers.[10]

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water. Decontaminate all work surfaces.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

Keep away from incompatible materials such as oxidizing agents, acids, and acid

anhydrides.[8]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident First Aid and Spill Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[1] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[1] Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE and

absorb the spill with an inert material (e.g.,

vermiculite, sand). Collect the absorbed material

into a sealed container for proper disposal.[11]

Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan
All waste containing 3-[(3-Amino-3-oxopropyl)dithio]propanamide must be treated as

hazardous waste.

Solid Waste: Collect solid waste, including contaminated gloves, weigh boats, and paper

towels, in a designated and clearly labeled hazardous waste container.[7]

Liquid Waste: Collect all liquid waste in a sealed, properly labeled hazardous waste

container. Do not pour chemical waste down the sink.[7]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[11]
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Caption: Workflow for the safe handling of 3-[(3-Amino-3-oxopropyl)dithio]propanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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